Cas no 1421481-79-9 (5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide)

• Product Name: 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide
• CAS No: 1421481-79-9
• MF: C₁₄H₁₄ClNO₄S₂
• MW: 359.848260402679
• CID: 6566526
• PubChem ID: 71803477
• Update Time: 2025-06-09

5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide
• VU0548103-1
• 5-CHLORO-N-[2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)-2-HYDROXYETHYL]THIOPHENE-2-SULFONAMIDE
• AKOS024555511
• 5-chloro-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)thiophene-2-sulfonamide
• F6414-0268
• 1421481-79-9

• Inchi： 1S/C14H14ClNO4S2/c15-13-3-4-14(21-13)22(18,19)16-8-11(17)9-1-2-12-10(7-9)5-6-20-12/h1-4,7,11,16-17H,5-6,8H2
• InChI Key： DDSNCMTVTPNKAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC(C1C=CC2=C(C=1)CCO2)O)(=O)=O

Computed Properties

• Exact Mass: 359.0052780g/mol
• Monoisotopic Mass: 359.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Additional information on 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide

Introduction to 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide (CAS No. 1421481-79-9)

5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide is a heterocyclic sulfonamide compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1421481-79-9, belongs to a class of molecules that exhibit promising characteristics for further development into therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a hydroxyethyl side chain, and a thiophene ring fused with a benzofuran moiety, makes this molecule a subject of intense study in medicinal chemistry.

The thiophene core is a well-known scaffold in drug discovery, known for its ability to interact with biological targets in various ways. Its incorporation into the molecule not only contributes to its structural complexity but also enhances its potential for binding to specific proteins and enzymes. The benzofuran component further adds to the molecular diversity, providing additional sites for interaction with biological systems. This combination of structural elements makes 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide a fascinating candidate for further investigation.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide may contribute to its unique pharmacological profile. The hydroxyethyl side chain and the chloro substituent are particularly noteworthy, as they can influence the compound's solubility, bioavailability, and interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are frequently found in biologically active molecules due to their ability to mimic natural products and interact with enzymes and receptors in complex ways. The thiophene-benzofuran hybrid structure in 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide is an example of such a hybrid that could potentially offer novel mechanisms of action. This makes it an attractive candidate for further exploration in the search for new therapeutic interventions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro substituent at the 5-position of the thiophene ring is particularly critical, as it can significantly affect the compound's reactivity and biological activity. The subsequent functionalization with the hydroxyethyl side chain and the sulfonamide group further complicates the synthetic route but also adds to the molecule's potential therapeutic value.

One of the most promising areas of research involving 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide is its potential as an anticancer agent. Cancer research has seen significant advancements in recent years, largely driven by the discovery of novel molecular targets and therapeutic agents. The unique structure of this compound suggests that it may be able to interact with cancer-related proteins and enzymes in ways that existing drugs cannot. This potential has led to increased interest in exploring its efficacy in preclinical models.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation plays a crucial role in many diseases, including autoimmune disorders and chronic conditions. Sulfonamides have been shown to exhibit anti-inflammatory properties by modulating various signaling pathways involved in inflammation. The presence of multiple functional groups in 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide may contribute to its ability to interfere with inflammatory processes, making it a promising candidate for treating inflammatory diseases.

The development of new drugs is often hampered by issues such as drug resistance and limited efficacy. However, compounds like 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylthiophene-2-sulfonamide offer new hope by providing novel chemical entities that can potentially overcome these challenges. By leveraging advances in synthetic chemistry and computational modeling, researchers can more efficiently explore the biological activity of such compounds and identify new therapeutic opportunities.

In conclusion, 5-chloro-N-2-(2,3-dihydro-1-benzofuran-5-ylyl)-2-hydroxyethylthiophene sulfonamide (CAS No. 1421481 -79 -9) is a structurally complex heterocyclic sulfonamide with significant potential for further development into therapeutic agents. Its unique combination of functional groups makes it an attractive candidate for various applications, particularly in oncology and anti-inflammatory treatments. As research continues to uncover new biological activities and mechanisms of action associated with this compound, it is likely that it will play an increasingly important role in future drug development efforts.